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Compound of Interest

Compound Name: 2-Methyl-5-nitrophenol

Cat. No.: B1294729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermal properties of 2-Methyl-5-
nitrophenol (CAS No. 5428-54-6), a key intermediate in the synthesis of various

pharmaceuticals and other specialty chemicals. This document collates available data on its

melting point and other thermal characteristics, outlines standard experimental protocols for

their determination, and presents a logical workflow for thermal property analysis.

Core Thermal Properties
2-Methyl-5-nitrophenol is a crystalline solid at room temperature, typically appearing as a

yellow to brown powder.[1] Its thermal behavior is a critical parameter for its handling, storage,

and application in synthetic chemistry.

Data Presentation
The following table summarizes the key thermal and physical properties of 2-Methyl-5-
nitrophenol based on currently available data.
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Property Value Notes

Melting Point 111-115 °C[2][3][4][5][6]
A narrower range of 114-116

°C has also been reported.[1]

Boiling Point 180 °C[2][4][6]
At a reduced pressure of 15

mmHg.

Calculated Boiling Point 293.3 ± 28.0 °C
At standard atmospheric

pressure (760 mmHg).[1]

Molecular Formula C₇H₇NO₃[1]

Molecular Weight 153.14 g/mol [1]

Decomposition

At high temperatures, it may

decompose to release toxic

gases like nitrogen oxides.[1]

Specific decomposition

temperature data is not readily

available.

Experimental Protocols
While specific experimental data from techniques such as Differential Scanning Calorimetry

(DSC) or Thermogravimetric Analysis (TGA) for 2-Methyl-5-nitrophenol are not widely

reported in publicly accessible literature, standard methodologies for determining the melting

point of crystalline organic solids are well-established. The most common and accepted

method is the capillary melting point determination.

Melting Point Determination via Capillary Method
This method is a standard procedure for determining the melting point of a crystalline solid.[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar) or a Thiele tube setup.

Capillary tubes (sealed at one end).[2]

Thermometer.

Mortar and pestle.
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Sample of 2-Methyl-5-nitrophenol.

Procedure:

Sample Preparation: A small amount of dry 2-Methyl-5-nitrophenol is finely ground using a

mortar and pestle.

Capillary Packing: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for

a sample height of 2-3 mm.[8]

Apparatus Setup:

Mel-Temp Apparatus: The packed capillary tube is placed in the sample holder of the

apparatus, and the thermometer is inserted into its designated port.[2]

Thiele Tube: The capillary tube is attached to the thermometer, and both are inserted into

the Thiele tube containing a high-boiling point oil.[9]

Heating and Observation:

The sample is heated rapidly to a temperature approximately 15-20 °C below the expected

melting point.

The heating rate is then reduced to about 1-2 °C per minute to allow for accurate

observation.[2]

Melting Range Determination: The temperature at which the first drop of liquid appears is

recorded as the initial melting point. The temperature at which the entire solid has

transitioned to a liquid is recorded as the final melting point. A narrow melting range (0.5-1.0

°C) is indicative of a pure substance.[2]

Mandatory Visualization
The following diagram illustrates a logical workflow for the comprehensive thermal analysis of a

chemical compound like 2-Methyl-5-nitrophenol.
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Phase 1: Preliminary Analysis

Phase 2: Experimental Determination

Phase 3: Data Analysis & Reporting
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Thermogravimetric Analysis (TGA)
(Optional, for decomposition profile)
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Generate Technical Report/
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End

Click to download full resolution via product page

Caption: Workflow for Thermal Property Analysis of 2-Methyl-5-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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